6-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one

• Molecular Formula: C11H10O3
• Molecular Weight: 190.19 g/mol
• IUPAC Name: 6-methyl-5-(oxiran-2-yl)-3H-2-benzofuran-1-one
• InChI: InChI=1S/C11H10O3/c1-6-2-9-7(4-14-11(9)12)3-8(6)10-5-13-10/h2-3,10H,4-5H2,1H3
• InChI Key: VYKRCBMUYUVPEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(COC2=O)C=C1C3CO3

Description

6-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-ethenyl-6-methyl-2-benzofuran-1(3H)-one (1.00 g, 5.75 mmol) in 50 mL of DCM was slowly added mCPBA (3.50 g, 17.4 mmol) in 50 mL of DCM at 0° C. The mixture was warmed to room temperature, and stirred for 2 days. The mixture was washed with aqueous Na2SO3 until KI indicator paper didn't change color. The organic layer was washed with brine and then concentrated. The residue was purified via silica column to give product 6-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one.